![molecular formula C9H13N5O B1475744 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine CAS No. 2097946-25-1](/img/structure/B1475744.png)
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
Overview
Description
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine, hereafter referred to as 8-ETP, is an organic compound belonging to the group of triazolopyrazines. It is a colorless solid with a molecular weight of 221.27 g/mol. 8-ETP is of interest to scientists due to its potential applications in various fields, including medicine, biochemistry, and drug design.
Scientific Research Applications
Anticancer Activity
Triazolo-pyrazines and their derivatives have shown promising anticancer activities . They can interact with various enzymes and receptors in the biological system, potentially inhibiting the growth of cancer cells .
Antimicrobial Activity
These compounds have demonstrated significant antimicrobial properties . They can be used in the development of new antibacterial agents to combat multidrug-resistant pathogens .
Analgesic and Anti-inflammatory Activity
Triazolo-pyrazines can exhibit analgesic and anti-inflammatory effects . They could be used in the treatment of conditions accompanied by inflammation, including rheumatoid arthritis and inflammatory pain .
Antioxidant Activity
These compounds have been found to possess antioxidant properties . They can neutralize harmful free radicals in the body, potentially preventing various health conditions.
Antiviral Activity
Triazolo-pyrazines can also show antiviral activities . They could be used in the development of new antiviral drugs .
Enzyme Inhibition
These compounds can act as enzyme inhibitors . For instance, they can inhibit carbonic anhydrase, cholinesterase, alkaline phosphatase, anti-lipase activity, and aromatase . This makes them potential candidates for the treatment of various diseases.
Antidepressant Activity
Triazolo-pyrazines can exhibit antidepressant effects . They could be used in the development of new antidepressant drugs .
Antidiabetic Activity
Some triazolo-pyrazines, such as sitagliptin phosphate, a dipeptidyl peptidase 4 (DPP-4) inhibitor, have been approved by the FDA for the treatment of type 2 diabetes .
properties
IUPAC Name |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O/c1-2-15-9-8-13-12-7(3-4-10)14(8)6-5-11-9/h5-6H,2-4,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZYBVUXNZJVQJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CN2C1=NN=C2CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrrolo[1,2-a]pyrazine-1-carboxylic acid](/img/structure/B1475664.png)
![4-[2-(Trifluoromethoxy)acetyl]benzoic acid](/img/structure/B1475670.png)
![(4-Propyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine](/img/structure/B1475679.png)
![7-(2-aminoethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B1475681.png)
![3-(aminomethyl)-N,N-dimethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine](/img/structure/B1475684.png)